1,5-Dimethylbiuret

• IUPAC Name: 1-methyl-3-(methylcarbamoyl)urea
• InChI: InChI=1S/C4H9N3O2/c1-5-3(8)7-4(9)6-2/h1-2H3,(H3,5,6,7,8,9)
• InChI Key: BEVVHEBDWYSLRT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC(=O)NC
• Molecular Formula: C4H9N3O2
• DSSTOX Substance ID: DTXSID90937412
• Molecular Weight: 131.13 g/mol
• CAS RN: 16791-94-9

Description

1,5-Dimethylbiuret (1,5-DMBU) is a colorless, crystalline solid compound with the molecular formula C4H8N4O2. It is an organic compound belonging to the class of biurets, which are cyclic amides of two urea molecules. 1,5-DMBU has many applications in the fields of synthetic organic chemistry, pharmaceuticals, and biochemistry. This compound has been studied extensively for its potential in synthesizing new compounds, as well as its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Analytical Applications

• Synthesis of Insect Hydrocarbons : Research has developed methods to synthesize 1,5-dimethylalkanes, including 1,5-dimethylbiuret. These compounds, which are components of insect hydrocarbons, have been synthesized using inexpensive chemicals and reproducible procedures, making them available for study in entomological research (Sonnet, 1976).

• Dansyl-Chloride for Amino Acids and Serotonin Detection : 5-Dimethylaminonaphthalene-1-sulfonylchloride (dansyl-Cl) is increasingly used in biological research. It forms intense yellow and orange products with peptides, imidazoles, phenolic compounds, and amino acids, making it useful for detecting these substances in nervous tissue (Leonard & Osborne, 1975).

• Analytical Reagent for Selenium : 4-Dimethylamino-1,2-phenylenediamine, a derivative, has been used as a photometric and qualitative reagent for selenium. It forms a red-colored compound with selenium, offering high selectivity and good sensitivity for analytical purposes (Demeyere & Hoste, 1962).

Chemical and Physical Properties Studies

• Exploration of Experimental and Theoretical Properties : A study on 5,5-dimethyl 3-amino-cyclohex-2-en-1-one (a derivative of DIMEDONE) explored its properties using experimental spectroscopies and theoretical study by Density Functional Theory (DFT). This research contributes to understanding the chemical and physical properties of similar compounds (Fatima et al., 2021).

• Internal Rotational Barriers Studies : The influence of alkali and alkaline earth salts on the internal rotational barriers in N,N-dimethylbiuret was examined. This research provides insights into the molecular interactions and stabilities of such complexes (Veerasai & Rode, 1982).

Biomedical Research

• DMSO in Neuroscience and Medical Studies : Dimethyl sulfoxide (DMSO), a closely related compound, is widely used in neuroscience research as a solvent and has shown properties that inhibit glutamate responses in hippocampal neurons. This finding is significant for its potential use in treating excitotoxic neurodegenerative conditions (Lu & Mattson, 2001).

• DMSO's Impact on Lifespan Extension in C. elegans : Another study on DMSO found that it extended the lifespan of Caenorhabditis elegans, suggesting its potential role in aging-related studies (Wang et al., 2010).

• Proteomic Changes Induced by Related Compounds : Research on dimethyltryptamines, which have structural similarities, revealed their impact on human brain metabolism, emphasizing their potential in cognitive and antidepressant effects studies (Dakić et al., 2017).

Applications in Chemistry Education

• Use in Chemistry Experiment Teaching : The preparation and characterization of metal oxides and their catalytic performance in the synthesis of dimethyl carbonate, involving compounds like this compound, have been introduced in physical chemistry experiment teaching, providing comprehensive training in related chemical disciplines (De-hua, Lei & Ying, 2006).

Future Directions

: NIST Chemistry WebBook